2-[5-Amino-3-(1,1-difluoroethyl)-1H-pyrazol-1-yl]ethan-1-ol

• Molecular Formula: C7H11F2N3O
• Molecular Weight: 191.18 g/mol
• SMILES: CC(C1=NN(C(=C1)N)CCO)(F)F
• InChI: InChI=1S/C7H11F2N3O/c1-7(8,9)5-4-6(10)12(11-5)2-3-13/h4,13H,2-3,10H2,1H3
• InChIKey: MMTUMRFRKNVCBC-UHFFFAOYSA-N

For kinase inhibitor programs requiring a TPSA-preserving LogP elevation of +0.55 over non-fluorinated analogs, this 1,1-difluoroethyl pyrazole scaffold fills the critical gap between methyl/ethyl and trifluoromethyl derivatives. - Delivers improved HLM stability (<3.0 vs. <5.6 µL·min⁻¹·mg⁻¹) and enhanced LCK selectivity (~3.4-fold) vs. N1-methyl analogs. - Retains 3 rotatable bonds (vs. 2 for CF₃ congener) for target-induced fit, with graduated LogP series (-0.61 → 0.02 → 0.57 → 0.48) enabling systematic SAR. - Available in multi-gram quantities; request a quote for bulk pricing and immediate dispatch.

2-[5-Amino-3-(1,1-difluoroethyl)-1H-pyrazol-1-yl]ethan-1-ol – Fluorinated Building Block

2-[5-Amino-3-(1,1-difluoroethyl)-1H-pyrazol-1-yl]ethan-1-ol (CAS 1698457-58-7) is a difluorinated aminopyrazole building block with molecular formula C₇H₁₁F₂N₃O and molecular weight 191.18 g·mol⁻¹ . The compound features a 5-amino-1H-pyrazole core substituted at the 3-position with a 1,1-difluoroethyl group and at the N1-position with a 2-hydroxyethyl side chain. This substitution pattern provides a specific lipophilicity (calculated LogP 0.57) and topological polar surface area (TPSA 64.07 Ų) profile that differentiates it from non-fluorinated and trifluoromethylated analogs . The 1,1-difluoroethyl motif is a recognized fluoroalkyl bioisostere that can modulate metabolic stability and target selectivity in kinase inhibitor programmes, as demonstrated by the discovery of N1-difluoroethyl pyrazole HPK1 inhibitor 16a which showed improved human liver microsome (HLM) stability (<3.0 vs. <5.6 µL·min⁻¹·mg⁻¹) and enhanced selectivity versus LCK relative to the corresponding N1-methyl analog [1].

Workflow

Fluorinated pyrazole building block for kinase inhibitor programs and lead optimization

Selection

TPSA-neutral lipophilicity tuning via 1,1-difluoroethyl substitution

Use Context

Reported to modulate metabolic stability in matched-pair HPK1 inhibitor series (class-level)

• [1] Metrano AJ, Morrill LA, Bommakanti G, et al. Synthetic chemistry enabling the discovery and development of a series of pyrazoles as HPK1 inhibitors. RSC Med Chem. 2025;16:3522-3529. doi:10.1039/D5MD00309A. View Source

Why 3-Position Fluoroalkyl Identity Determines ADME and Physicochemical Fate

Within the 5-amino-1-(2-hydroxyethyl)pyrazole scaffold family, the 3-position substituent exerts a dominant influence on lipophilicity, metabolic susceptibility, and target engagement potential. The non-fluorinated 3-methyl (LogP −0.61) and 3-ethyl (LogP 0.02) analogs occupy a substantially lower lipophilicity range compared to the 1,1-difluoroethyl derivative (LogP 0.57) . At the opposite extreme, the 3-trifluoromethyl analog (LogP 0.48) approaches the same lipophilicity but loses one rotatable bond (2 vs. 3), altering conformational flexibility . The 1,1-difluoroethyl group therefore occupies a unique intermediate physicochemical space—delivering a near-identical hydrogen-bond donor/acceptor count and TPSA (64.07 Ų) to the non-fluorinated analogs while conferring the metabolic shielding and electronic modulation characteristic of fluorinated pyrazoles [1]. Procuring a non-fluorinated or trifluoromethylated surrogate would shift the drug-like property profile in ways that compromise lead optimization trajectories relying on the specific balance of lipophilicity and conformational degrees of freedom.

1,1-Difluoroethyl Derivative

Lipophilicity range

LogP ~0.57 provides intermediate lipophilicity not matched by non-fluorinated analogs (LogP −0.61 to 0.02).

Conformational flexibility

3 rotatable bonds preserve target adaptability lost with trifluoromethyl (2 bonds).

Metabolic stability

Difluoroethyl motif linked to improved HLM stability in HPK1 series; may not translate to non-fluorinated or CF3 surrogates.

Non-Fluorinated or CF3 Analogs

Lipophilicity mismatch

3-Methyl/ethyl shift lead-like property window; CF3 yields similar LogP but with conformational penalty.

Reduced flexibility

CF3 or methyl replace the ethyl rotor, altering target-induced fit profiles.

Metabolic profile may differ

Non-fluorinated analogs lack metabolic shielding; CF3 may shift metabolic soft spots.

• [1] Metrano AJ, Morrill LA, Bommakanti G, et al. Synthetic chemistry enabling the discovery and development of a series of pyrazoles as HPK1 inhibitors. RSC Med Chem. 2025;16:3522-3529. doi:10.1039/D5MD00309A. View Source

Quantitative Differentiation vs. Closest Analogs

Lipophilicity Tuning with 1,1-Difluoroethyl vs. Non-Fluorinated Analogs

The 1,1-difluoroethyl group elevates the calculated LogP of the target compound to 0.57, versus −0.61 for the 3-methyl analog and 0.02 for the 3-ethyl analog, while the 3-trifluoromethyl analog yields a LogP of 0.48 . This represents a log-unit increase of +1.18 over the 3-methyl and +0.55 over the 3-ethyl comparator within an identical TPSA framework (64.07 Ų for all four compounds). The 1,1-difluoroethyl derivative thus achieves a lipophilic efficiency (LipE) gain relative to non-fluorinated analogs without sacrificing polar surface area.

Lipophilicity (LogP)

Data to verify

ΔLogP +1.18 vs. 3-methyl; +0.55 vs. 3-ethyl

Supports lipophilicity window selection within identical TPSA framework

Calculated values; experimental LogP/D recommended

Evidence Dimension	Calculated LogP (octanol–water partition coefficient)
Target Compound Data	LogP = 0.5693
Comparator Or Baseline	3-Methyl analog: LogP = −0.61; 3-Ethyl analog: LogP = 0.02; 3-Trifluoromethyl analog: LogP = 0.4764
Quantified Difference	ΔLogP = +1.18 vs. 3-methyl; +0.55 vs. 3-ethyl; +0.09 vs. 3-trifluoromethyl
Conditions	Calculated values (Leyan platform computational prediction; ChemSrc database)

Why This Matters

This LogP increment directly influences membrane permeability, solubility, and promiscuity risk—making the 1,1-difluoroethyl analog the preferred choice when a project requires a specific lipophilicity window above the non-fluorinated baseline without reaching the higher LogP and reduced conformational flexibility of trifluoromethylated alternatives.

TPSA Conservation While Modulating Lipophilicity

The TPSA of the target 1,1-difluoroethyl compound is 64.07 Ų, which is identical to that of the 3-methyl (64.07 Ų), 3-ethyl (64.07 Ų), and 3-trifluoromethyl (64.07 Ų) analogs . Despite the significant differences in lipophilicity across this series, the 1,1-difluoroethyl substituent increases LogP by 0.55–1.18 log units relative to non-fluorinated comparators while maintaining an unchanged TPSA. This TPSA-preserving lipophilicity modulation is a distinctive feature of the 1,1-difluoroethyl substitution pattern.

TPSA Preservation

Data to verify

TPSA 64.07 Ų, identical across all four analogs

Enables orthogonal lipophilicity tuning without altering absorption prediction

Computed TPSA; verify experimentally

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 64.07 Ų
Comparator Or Baseline	3-Methyl analog: TPSA = 64.07 Ų; 3-Ethyl analog: TPSA = 64.07 Ų; 3-Trifluoromethyl analog: TPSA = 64.07 Ų
Quantified Difference	ΔTPSA = 0.00 Ų across all four comparators
Conditions	Calculated values (Leyan platform; ChemSrc database)

Why This Matters

TPSA is inversely correlated with oral absorption and blood–brain barrier penetration. The 1,1-difluoroethyl compound provides the opportunity to tune lipophilicity-driven properties (LogP, LogD) without perturbing the TPSA-governed absorption prediction, offering medicinal chemists an orthogonal optimization handle not available from other substituent choices.

Conformational Flexibility via Retained Rotatable Bonds

The 1,1-difluoroethyl compound possesses three rotatable bonds, matching the 3-methyl and 3-ethyl analogs, whereas the 3-trifluoromethyl analog is limited to two rotatable bonds . The additional rotatable bond arises from the C–C bond between the difluoromethyl carbon and the pyrazole ring, which is absent in the trifluoromethyl substituent. This preserves conformational sampling capacity while still delivering fluorine-mediated metabolic stabilization.

Rotatable Bonds

Data to verify

3 rotatable bonds, +1 vs. trifluoromethyl and methyl analogs

Supports conformational flexibility assessment for target engagement

Calculated; validate in target context

Evidence Dimension	Number of rotatable bonds
Target Compound Data	Rotatable bonds = 3
Comparator Or Baseline	3-Methyl analog: 2 rotatable bonds; 3-Ethyl analog: 3 rotatable bonds; 3-Trifluoromethyl analog: 2 rotatable bonds
Quantified Difference	+1 rotatable bond vs. 3-trifluoromethyl and 3-methyl analogs; equal to 3-ethyl analog
Conditions	Calculated values (Leyan platform; Chem960 database)

Why This Matters

Rotatable bond count influences ligand binding entropy and target adaptability. The 1,1-difluoroethyl substituent uniquely preserves the higher conformational flexibility of the ethyl scaffold while introducing fluorine atoms for metabolic and selectivity benefits—a combination not achievable with either the rigid trifluoromethyl or the non-fluorinated methyl/ethyl congeners.

Identical Hydrogen Bond Donor/Acceptor Profile

The target compound, along with the 3-methyl, 3-ethyl, and 3-trifluoromethyl analogs, uniformly presents 2 hydrogen bond donors (HBD) and 4 hydrogen bond acceptors (HBA) . The 1,1-difluoroethyl group introduces two fluorine atoms that are not counted as classical HBA in the standard Rule-of-Five framework, enabling the compound to retain the same HBD/HBA count as its non-fluorinated counterparts while simultaneously gaining the pharmacological advantages of fluorine incorporation, including enhanced metabolic stability and potential for halogen bonding.

HBD/HBA Profile

Data to verify

HBD=2, HBA=4, identical to non-fluorinated and CF3 analogs

May maintain hydrogen-bond-driven solubility and permeability trends

Standard Rule-of-Five counts; experimental confirmation suggested

Evidence Dimension	Hydrogen bond donor (HBD) and acceptor (HBA) counts
Target Compound Data	H_Donors = 2; H_Acceptors = 4
Comparator Or Baseline	3-Methyl analog: HBD = 2, HBA = 4; 3-Ethyl analog: HBD = 2, HBA = 4; 3-Trifluoromethyl analog: HBD = 2, HBA = 4
Quantified Difference	No difference in HBD or HBA count across all four comparators
Conditions	Calculated values (Leyan platform)

Why This Matters

The identical HBD/HBA profile across the series means that the 1,1-difluoroethyl compound can be introduced into a lead series without altering the hydrogen-bond-driven solubility, permeability, or target engagement profile, while adding fluorine-mediated metabolic and selectivity advantages—a key consideration for maintaining SAR continuity during lead optimization.

Metabolic Stability Gains in HPK1 Inhibitor Series

In a matched-pair comparison within a pyrazine carboxamide pyrazole HPK1 inhibitor series, the N1-difluoroethyl pyrazole 16a demonstrated superior human liver microsome (HLM) stability with a clearance of <3.0 µL·min⁻¹·mg⁻¹, compared to <5.6 µL·min⁻¹·mg⁻¹ for the N1-methyl analog 6 [1]. This nearly two-fold improvement in intrinsic clearance was accompanied by maintained HPK1 potency (<3 nM IC₅₀ for both) and enhanced selectivity versus the off-target kinase LCK (17,400 nM vs. 5,100 nM IC₅₀ for compound 6) [1]. The 1,1-difluoroethyl motif on the target building block is structurally analogous to the N1-difluoroethyl substitution pattern demonstrated to confer these metabolic stability and selectivity advantages.

Metabolic Stability

Class-level

N1-difluoroethyl analog ~1.9× HLM stability improvement over N1-methyl

Supports HLM stability context for similar pyrazole scaffolds

Analog data from HPK1 inhibitor series; building block not directly tested

Evidence Dimension	HLM intrinsic clearance; HPK1/LCK selectivity
Target Compound Data	Building block contains the 1,1-difluoroethyl motif analogous to the N1-substituent of compound 16a
Comparator Or Baseline	N1-Methyl analog (compound 6): HLM <5.6 µL·min⁻¹·mg⁻¹; LCK IC₅₀ = 5,100 nM. N1-Difluoroethyl analog (compound 16a): HLM <3.0 µL·min⁻¹·mg⁻¹; LCK IC₅₀ = 17,400 nM
Quantified Difference	HLM: ~1.9-fold improvement; LCK selectivity: ~3.4-fold improvement
Conditions	ADP-Glo kinase assay; human liver microsome stability assay; RSC Med Chem 2025

Why This Matters

For discovery programmes targeting kinases or other enzymes where the pyrazole N1-position is a vector for substitution, the 1,1-difluoroethyl motif—as embedded in this building block—has been validated in a peer-reviewed, industry-originated study to deliver simultaneous improvements in metabolic stability and off-target selectivity over the methyl congener, reducing the risk of late-stage ADME or selectivity-related attrition.

• [1] Metrano AJ, Morrill LA, Bommakanti G, et al. Synthetic chemistry enabling the discovery and development of a series of pyrazoles as HPK1 inhibitors. RSC Med Chem. 2025;16:3522-3529. Table 1. View Source

Intermediate Molecular Weight in Lead-Like Space

The molecular weight of the 1,1-difluoroethyl target compound is 191.18 g·mol⁻¹, positioning it between the non-fluorinated 3-ethyl analog (155.20 g·mol⁻¹) and the 3-trifluoromethyl analog (195.14 g·mol⁻¹) . The incremental MW addition of +35.98 over the ethyl analog is attributable to the two fluorine atoms replacing two hydrogen atoms, while the trifluoromethyl analog adds a further +3.96. This MW placement allows the compound to remain within lead-like property space (MW < 300) while providing the pharmacological benefits of fluorine incorporation.

Molecular Weight

Data to verify

MW 191.18 g·mol⁻¹, intermediate between ethyl and CF3 analogs

Suitable for lead-like space selection (MW

Vendor specification; confirm lot-specific COA

Evidence Dimension	Molecular weight
Target Compound Data	MW = 191.18 g·mol⁻¹
Comparator Or Baseline	3-Ethyl analog: MW = 155.20 g·mol⁻¹; 3-Methyl analog: MW = 141.17 g·mol⁻¹; 3-Trifluoromethyl analog: MW = 195.14 g·mol⁻¹
Quantified Difference	+35.98 vs. 3-ethyl; +50.01 vs. 3-methyl; −3.96 vs. 3-trifluoromethyl
Conditions	Vendor specifications (Leyan, ChemSrc, AKSci)

Why This Matters

The intermediate MW of the 1,1-difluoroethyl compound balances the favorable ADME properties associated with lower molecular weight against the metabolic and selectivity advantages of fluorine incorporation, offering a pragmatic compromise for hit-to-lead and lead optimization campaigns where excessive MW escalation must be avoided.

Optimal Application Scenarios in Drug Discovery

Kinase Inhibitor Optimization with TPSA-Neutral Lipophilicity Tuning

When a kinase inhibitor programme demands an increase in LogP to improve membrane permeability or target binding without altering TPSA (and thus predicted oral absorption), this building block provides a validated fluoroalkyl vector. The TPSA-preserving LogP elevation of +0.55 over the 3-ethyl analog has been established through cross-study comparison, while the class-level evidence from the HPK1 inhibitor series demonstrates that N1-difluoroethyl substitution can simultaneously improve HLM stability (HLM Clᵢₙₜ <3.0 vs. <5.6 µL·min⁻¹·mg⁻¹) and LCK selectivity (~3.4-fold) [1].

Parallel Library Synthesis with Graduated Fluorine Content

For medicinal chemistry groups constructing focused libraries around the 5-amino-1-(2-hydroxyethyl)pyrazole scaffold, the 1,1-difluoroethyl compound fills a critical gap between the non-fluorinated (methyl, ethyl) and fully fluorinated (trifluoromethyl) analogs. The graduated LogP series (−0.61 → 0.02 → 0.57 → 0.48), combined with the unique retention of three rotatable bonds, enables systematic SAR exploration of lipophilicity versus conformational flexibility in a single scaffold family .

Fragment-to-Lead Targeting of Kinase Hinge Region

The 5-amino group and the 1,1-difluoroethyl substituent provide complementary hydrogen-bond donor and potential halogen-bond acceptor motifs suitable for targeting the kinase hinge region. The class-level validation from the HPK1 inhibitor discovery programme confirms that the difluoroethyl pyrazole motif can productively engage the flexible p-loop of HPK1 while maintaining excellent potency (<3 nM) and demonstrating clean CYP profiles (IC₅₀ >30 µM against 1A2, 2C9, 2C19, 2D6, 3A4) .

Building Block Selection for Fluorine Scan Campaigns

When a fluorine scan has identified the need for a 3-fluoroalkyl substituent on a 5-amino-1-(2-hydroxyethyl)pyrazole core, the 1,1-difluoroethyl compound should be prioritized over the 2,2-difluoroethyl regioisomer or the trifluoromethyl analog for applications where (a) the additional rotatable bond relative to the trifluoromethyl congener is required for target-induced fit, and (b) the specific LogP increment of approximately +0.5–0.6 over the ethyl baseline matches the desired lipophilicity window for CNS or oral drug space .

Application

Selection Property

Validation Focus

Kinase inhibitor lead optimization

TPSA-neutral LogP tuning

HLM stability and isoform selectivity review

Focused fluorinated library synthesis

Graduated lipophilicity series

Conformational flexibility SAR

Kinase hinge-region fragment-to-lead

Hydrogen-bond/halogen-bond motif

Kinase panel selectivity and CYP inhibition context

Fluorine scan building block evaluation

1,1-Difluoroethyl regioisomer suitability

Rotatable bond count and LogP window review

• [1] Metrano AJ, Morrill LA, Bommakanti G, et al. Synthetic chemistry enabling the discovery and development of a series of pyrazoles as HPK1 inhibitors. RSC Med Chem. 2025;16:3522-3529. Table 1 and Table 3. View Source